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Compound of Interest

Compound Name:

cis-

Dichlorobis(triphenylphosphine)pla

tinum(II)

Cat. No.: B1144234 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the disposal of

cis-Dichlorobis(triphenylphosphine)platinum(II), a common platinum coordination complex.

Adherence to these procedures is critical for minimizing environmental impact and

safeguarding personnel.

Hazard Identification and Safety Precautions
cis-Dichlorobis(triphenylphosphine)platinum(II) is classified as a hazardous substance. It is

crucial to handle this compound with appropriate personal protective equipment (PPE) in a

well-ventilated area, preferably a chemical fume hood.[1][2]

Health Hazards:

Causes skin and serious eye irritation.[1]

May cause respiratory irritation.[1]

Harmful if swallowed, in contact with skin, or if inhaled.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1144234?utm_src=pdf-interest
https://www.benchchem.com/product/b1144234?utm_src=pdf-body
https://www.benchchem.com/product/b1144234?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA1049203&productDescription=CIS-DICHLROBIS%28TRIPHENLPHOS+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/bis-triphenylphosphine-platinum-chloride.htm
https://www.fishersci.com/store/msds?partNumber=AA1049203&productDescription=CIS-DICHLROBIS%28TRIPHENLPHOS+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA1049203&productDescription=CIS-DICHLROBIS%28TRIPHENLPHOS+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/bis-triphenylphosphine-platinum-chloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


May cause an allergic skin reaction.[2][3]

Environmental Hazards:

May cause long-term adverse effects in the aquatic environment.[1]

Quantitative Hazard and Exposure Data
The following table summarizes the key hazard classifications and exposure control

parameters for cis-Dichlorobis(triphenylphosphine)platinum(II).

Hazard Classification Code Description

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity

(Single Exposure)
H335 May cause respiratory irritation

Acute Toxicity, Oral H302 Harmful if swallowed

Acute Toxicity, Dermal H312 Harmful in contact with skin

Acute Toxicity, Inhalation H332 Harmful if inhaled

Skin Sensitization H317
May cause an allergic skin

reaction

Personal Protective Equipment

(PPE)

Respiratory Protection dust mask type N95 (US) Recommended for handling

Eye Protection Eyeshields Required for handling

Hand Protection Gloves Required for handling

Data sourced from Sigma-Aldrich Safety Data Sheet.[4]

Step-by-Step Disposal Protocol
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The disposal of cis-Dichlorobis(triphenylphosphine)platinum(II) must be conducted as

hazardous waste. It is imperative to consult and adhere to all local, regional, and national

hazardous waste regulations.[1]

1. Waste Segregation and Collection:

Solid Waste: Collect any solid residue of cis-Dichlorobis(triphenylphosphine)platinum(II),
including contaminated materials like weighing paper or spatulas, in a designated and clearly

labeled hazardous waste container. The container should be robust, sealable, and

compatible with the chemical.

Contaminated Labware: Any glassware or equipment that has come into contact with the

compound should be decontaminated. If decontamination is not feasible, the labware must

be disposed of as hazardous waste.

Solutions: Solutions containing cis-Dichlorobis(triphenylphosphine)platinum(II) should be

collected in a designated, labeled hazardous waste container for liquid chemical waste. Do

not mix with other incompatible waste streams.

2. Labeling:

All waste containers must be clearly labeled with the full chemical name: "cis-
Dichlorobis(triphenylphosphine)platinum(II)" and the appropriate hazard symbols (e.g.,

irritant, harmful).

Indicate the approximate concentration and quantity of the waste.

3. Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials, such as strong oxidizing agents.[1]

The storage area should have secondary containment to prevent the spread of material in

case of a leak.

4. Arrange for Professional Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

Provide the disposal contractor with a copy of the Safety Data Sheet (SDS) for cis-
Dichlorobis(triphenylphosphine)platinum(II).

Disposal must occur at an approved waste disposal plant.[1][3] Do not dispose of this

chemical down the drain or in regular trash.[1]

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of cis-Dichlorobis(triphenylphosphine)platinum(II).
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Start: Handling cis-Dichlorobis(triphenylphosphine)platinum(II)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Waste Generated?

Solid Waste
(Residue, Contaminated Items)

Yes (Solid)

Liquid Waste
(Solutions)

Yes (Liquid)

Collect in Labeled
Solid Hazardous Waste Container

Collect in Labeled
Liquid Hazardous Waste Container

Store Securely in Designated
Hazardous Waste Area

Contact EHS or Licensed
Waste Disposal Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for cis-Dichlorobis(triphenylphosphine)platinum(II).
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By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of cis-Dichlorobis(triphenylphosphine)platinum(II), contributing to a culture of

safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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